(Z)-benzyl 2-((2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: benzyl 2-[[(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C23H18O5S/c1-15-9-10-29-21(15)12-20-23(25)18-8-7-17(11-19(18)28-20)26-14-22(24)27-13-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3/b20-12-
• InChI Key: HUVDGEMJYDYSNR-NDENLUEZSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OCC4=CC=CC=C4
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OCC4=CC=CC=C4
• Molecular Formula: C23H18O5S
• Molecular Weight: 406.5 g/mol

Description

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the thiophene ring might undergo electrophilic aromatic substitution. The acetate group could participate in nucleophilic substitution or elimination reactions.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of complex molecular structures, such as azilsartan methyl ester and its derivatives, involves cyclization processes that may be relevant to understanding the synthesis pathways for compounds like "(Z)-benzyl 2-((2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate". Such pathways often include the formation of dihydrobenzofuran derivatives through specific cyclization reactions, demonstrating the compound's potential in synthetic organic chemistry (Li et al., 2015).

Photocatalytic Applications

• Coordination polymers with carboxylate ligands, as seen in studies involving zinc(II) coordination polymers, show promising photocatalytic properties for the degradation of organic pollutants. This suggests potential environmental applications for similarly structured compounds in water purification and environmental remediation technologies (Cheng et al., 2015).

Organic Light-Emitting Diodes (OLEDs)

• Conjugated dendrons bearing twisted acenes, which emit strong blue light in diluted solutions, point to the application of structurally similar compounds in the development of OLEDs. These materials' luminescent properties indicate their potential use in electronic displays and lighting technologies (Liu et al., 2013).

Drug Discovery and Biocompatible Chemosensors

• Compounds with benzoxazole and benzo[d]oxazole derivatives exhibit selective fluorescence sensing for metal ions, such as zinc(II), indicating potential applications in bioimaging and the development of chemosensors for detecting metal ions in biological systems. This could have implications in both diagnostic and therapeutic areas (Dey et al., 2016).

Electriconductive Materials

• The synthesis of new electriconductive complexes, such as those derived from extended donors like dibenzotetrathiafulvalene molecules, highlights the potential of similar compounds in the development of electronic materials. These could be used in the creation of novel conductive materials for electronic and optoelectronic devices (Takahashi et al., 1989).